Cas no 1448062-75-6 (N-3-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide)

• Product Name: N-3-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide
• CAS No: 1448062-75-6
• MF: C₁₄H₁₁F₃N₄O
• MW: 308.258552789688
• CID: 6165077
• PubChem ID: 71805868
• Update Time: 2025-05-30

N-3-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide
• N-[3-(trifluoromethyl)phenyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide
• N-(3-(trifluoromethyl)phenyl)-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxamide
• F6435-2145
• 1448062-75-6
• AKOS024558360
• N-[3-(trifluoromethyl)phenyl]-5,7-dihydropyrrolo[3,4-d]pyrimidine-6-carboxamide

• Inchi： 1S/C14H11F3N4O/c15-14(16,17)10-2-1-3-11(4-10)20-13(22)21-6-9-5-18-8-19-12(9)7-21/h1-5,8H,6-7H2,(H,20,22)
• InChI Key： FCPGRBUYJKHKOV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(N1CC2C(=CN=CN=2)C1)=O)(F)F

Computed Properties

• Exact Mass: 308.08849547g/mol
• Monoisotopic Mass: 308.08849547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.1Ų

Additional information on N-3-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide

Comprehensive Overview of N-3-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide (CAS No. 1448062-75-6)

The compound N-3-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide (CAS No. 1448062-75-6) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique pyrrolopyrimidine core and trifluoromethylphenyl moiety, this molecule exhibits remarkable potential as a scaffold for designing novel therapeutic agents. Researchers are particularly interested in its kinase inhibition properties, which align with current trends in targeting signal transduction pathways for cancer treatment and inflammatory diseases.

Recent advancements in small molecule drug development have highlighted the importance of heterocyclic compounds like N-3-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide. The presence of both hydrogen bond acceptors and lipophilic groups in its structure makes it an attractive candidate for structure-activity relationship (SAR) studies. Pharmaceutical companies are actively investigating similar compounds for their potential to address drug-resistant mutations, a pressing concern in modern therapeutics.

The synthetic accessibility of CAS 1448062-75-6 has been a subject of numerous organic chemistry publications, with particular focus on palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques. These methods align with the growing demand for green chemistry approaches in pharmaceutical manufacturing. The compound's physicochemical properties, including its logP and aqueous solubility, make it particularly interesting for medicinal chemists working on blood-brain barrier penetration and CNS drug development.

In the context of current drug discovery trends, N-3-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide represents a valuable chemical probe for studying protein-ligand interactions. Its structural features are being explored in fragment-based drug design (FBDD) and virtual screening campaigns. The incorporation of the trifluoromethyl group has shown to significantly influence metabolic stability and target binding affinity, addressing common challenges in lead optimization processes.

The scientific community has shown growing interest in pyrrolopyrimidine derivatives like CAS 1448062-75-6 due to their versatility in addressing various biological targets. Recent patent literature reveals applications in modulating immune checkpoint proteins and epigenetic regulators, areas of intense research in immuno-oncology and precision medicine. These applications position the compound as a potential candidate for combination therapies in treating complex diseases.

From a computational chemistry perspective, N-3-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide serves as an excellent case study for molecular docking simulations and quantitative structure-activity relationship (QSAR) modeling. Its well-defined pharmacophore features enable researchers to explore allosteric binding sites and develop selective inhibitors. These computational approaches are particularly relevant in today's AI-driven drug discovery landscape, where machine learning algorithms are increasingly used to predict ADMET properties.

The crystallographic characterization of CAS 1448062-75-6 and related compounds has provided valuable insights into molecular packing and solid-state properties, crucial for pharmaceutical formulation development. Recent studies have focused on its potential as a cocrystal former, addressing the industry's need for improving drug solubility and bioavailability. These aspects are particularly important for oral drug delivery systems, which remain the preferred route of administration for most therapeutics.

As the pharmaceutical industry continues to explore targeted therapies, compounds like N-3-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide offer promising starting points for hit-to-lead optimization. The integration of high-throughput screening data with cheminformatics tools has accelerated the identification of novel applications for this chemical class. Current research directions include exploring its potential in neurodegenerative disorders and autoimmune diseases, reflecting broader trends in addressing unmet medical needs.